Cas no 1807082-71-8 (3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid
• CAS No: 1807082-71-8
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4891304
• Update Time: 2025-06-11

3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c9-2-3-1-4(6(10)11)7(13)12-5(3)8(14)15/h1,6H,2H2,(H,12,13)(H,14,15)
• InChI Key： ARRGWPXYPZCLPO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(NC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid

3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid (CAS No: 1807082-71-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with multiple substituents, including a chloromethyl group at position 3, a difluoromethyl group at position 5, a hydroxyl group at position 6, and a carboxylic acid group at position 2.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attachment of various functional groups. The chloromethyl group introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the difluoromethyl group enhances the molecule's electronic properties, making it more susceptible to certain chemical transformations. The hydroxyl group at position 6 adds hydrophilic character to the molecule, while the carboxylic acid group at position 2 contributes to its acidity and ability to form salts or esters.

Recent studies have highlighted the potential of 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, this compound has been used as an intermediate in the synthesis of antiviral agents and anticancer drugs due to its ability to form stable bonds with other biomolecules.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of a suitable chlorinated precursor with a pyridine derivative under specific conditions to introduce the chloromethyl and difluoromethyl groups. The hydroxylation and carboxylation steps are typically carried out using oxidation or hydrolysis techniques, depending on the desired outcome.

The unique combination of functional groups in this compound makes it an attractive candidate for further research in drug discovery programs. For example, its ability to act as a chelating agent has been explored in metalloenzyme inhibition studies. Additionally, its role as a building block for constructing more complex molecules has been demonstrated in several recent publications.

From an environmental perspective, understanding the degradation pathways of 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid (CAS No: 1807082-71-8) is a multifaceted organic compound with promising applications across diverse scientific disciplines. Its structural features and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with enhanced biological activity and stability.